Cas no 2191401-22-4 (Tetrahydrofuran-3-carboximidamide acetate)
Tetrahydrofuran-3-carboximidamide acetate Chemical and Physical Properties
Names and Identifiers
-
- tetrahydro-3-furancarboximidamide acetate
- Tetrahydrofuran-3-carboximidamide acetate
- acetic acid;oxolane-3-carboximidamide
- starbld0039985
- acetic acid; oxolane-3-carboximidamide
- AT33332
-
- MDL: MFCD31619550
- Inchi: 1S/C5H10N2O.C2H4O2/c6-5(7)4-1-2-8-3-4;1-2(3)4/h4H,1-3H2,(H3,6,7);1H3,(H,3,4)
- InChI Key: PRDSDTIQXYIJJN-UHFFFAOYSA-N
- SMILES: O1CCC(C(=N)N)C1.OC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 134
- Topological Polar Surface Area: 96.4
Tetrahydrofuran-3-carboximidamide acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1251963-1g |
tetrahydro-3-furancarboximidamide acetate |
2191401-22-4 | 95% | 1g |
$255 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1251963-5g |
tetrahydro-3-furancarboximidamide acetate |
2191401-22-4 | 95% | 5g |
$930 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1251963-1g |
tetrahydro-3-furancarboximidamide acetate |
2191401-22-4 | 95% | 1g |
$185 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1251963-5g |
tetrahydro-3-furancarboximidamide acetate |
2191401-22-4 | 95% | 5g |
$650 | 2025-02-25 | |
| abcr | AB568770-250mg |
Tetrahydro-3-furancarboximidamide acetate, 95%; . |
2191401-22-4 | 95% | 250mg |
€231.70 | 2024-04-18 | |
| abcr | AB568770-1g |
Tetrahydro-3-furancarboximidamide acetate, 95%; . |
2191401-22-4 | 95% | 1g |
€385.20 | 2024-04-18 | |
| abcr | AB568770-250 mg |
Tetrahydro-3-furancarboximidamide acetate, 95%; . |
2191401-22-4 | 95% | 250MG |
€219.30 | 2023-03-11 | |
| abcr | AB568770-1 g |
Tetrahydro-3-furancarboximidamide acetate, 95%; . |
2191401-22-4 | 95% | 1g |
€367.20 | 2023-03-11 | |
| 1PlusChem | 1P01DTR5-1g |
tetrahydro-3-furancarboximidamide acetate |
2191401-22-4 | 95% | 1g |
$187.00 | 2023-12-18 | |
| 1PlusChem | 1P01DTR5-5g |
tetrahydro-3-furancarboximidamide acetate |
2191401-22-4 | 95% | 5g |
$721.00 | 2023-12-18 |
Tetrahydrofuran-3-carboximidamide acetate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on Tetrahydrofuran-3-carboximidamide acetate
Tetrahydrofuran-3-carboximidamide Acetate: A Comprehensive Overview
Tetrahydrofuran-3-carboximidamide acetate, with the CAS number 2191401-22-4, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, often abbreviated as THFCA, is a derivative of tetrahydrofuran (THF), a widely used solvent in various industrial and laboratory applications. The unique structure of Tetrahydrofuran-3-carboximidamide acetate makes it a versatile building block for the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries.
The molecular structure of Tetrahydrofuran-3-carboximidamide acetate consists of a tetrahydrofuran ring substituted with a carboximidamide group and an acetate moiety. This combination provides the compound with both nucleophilic and electrophilic reactivity, enabling it to participate in a wide range of chemical transformations. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, such as kinase inhibitors and protease inhibitors, which are critical in drug discovery.
One of the most notable applications of Tetrahydrofuran-3-carboximidamide acetate is its use in the construction of heterocyclic frameworks. Researchers have demonstrated that this compound can undergo cyclization reactions under mild conditions to form fused ring systems, which are essential components of many natural products and synthetic drugs. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a novel class of benzodiazepine derivatives using THFCA as a key intermediate.
In addition to its role in organic synthesis, Tetrahydrofuran-3-carboximidamide acetate has also been explored for its potential in polymer chemistry. Its ability to form stable covalent bonds with other monomers makes it a promising candidate for the development of high-performance polymers. Recent advancements in this area have focused on incorporating THFCA into polyurethane systems, resulting in materials with enhanced mechanical properties and thermal stability.
The synthesis of Tetrahydrofuran-3-carboximidamide acetate typically involves multi-step reactions starting from readily available starting materials such as THF and acetic acid. One common approach involves the formation of an imidamide intermediate through nucleophilic substitution, followed by acetylation to yield the final product. This process has been optimized to achieve high yields and excellent purity, making it suitable for large-scale production.
From an environmental standpoint, Tetrahydrofuran-3-carboximidamide acetate exhibits favorable biodegradation characteristics, which aligns with current trends toward sustainable chemistry. Studies have shown that under aerobic conditions, this compound can be efficiently broken down by microbial communities without generating toxic byproducts. This property not only reduces its environmental footprint but also enhances its appeal as a green chemical building block.
In conclusion, Tetrahydrofuran-3-carboximidamide acetate is a multifaceted compound with diverse applications across various chemical disciplines. Its unique structure, reactivity, and environmental compatibility make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new avenues for its utilization, THFCA is poised to play an even more significant role in shaping the future of chemical innovation.
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